Cas no 2580092-19-7 (rac-(3aR,5R,6aR)-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: rac-(3aR,5R,6aR)-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 2580092-19-7
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 6235735
• PubChem ID: 96839675
• Update Time: 2025-10-28

rac-(3aR,5R,6aR)-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7440257
• 2580092-19-7
• rac-(3aR,5R,6aR)-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid

• Inchi： 1S/C7H11NO3/c9-7(10)5-3-6-4(8-5)1-2-11-6/h4-6,8H,1-3H2,(H,9,10)/t4-,5-,6-/m0/s1
• InChI Key： MKSLXHNNHFTOEE-ZLUOBGJFSA-N
• SMILES： O1CC[C@H]2[C@@H]1C[C@@H](C(=O)O)N2

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-(3aR,5R,6aR)-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid

Chemical Profile of rac-(3aR,5R,6aR)-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic Acid (CAS No. 2580092-19-7)

Rac-(3aR,5R,6aR-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid) is a meticulously synthesized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2580092-19-7, belongs to the class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of rac-(3aR,5R,6aR-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid) is characterized by a fused ring system consisting of a furan ring and a pyrrole ring. This unique configuration imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery and development. The presence of multiple stereocenters, as indicated by the (3aR,5R,6aR) configuration, further enhances its complexity and potential for generating enantiomerically pure derivatives with tailored biological responses.

In recent years, there has been a growing interest in exploring the pharmacological potential of furo[3,2-b]pyrrole derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, rac-(3aR,5R,6aR-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid) has been investigated for its potential role in modulating enzyme activity and receptor binding. Its carboxylic acid functionality at the 5-position provides a handle for further chemical modifications, enabling the synthesis of novel analogs with enhanced pharmacokinetic properties.

The synthesis of rac-(3aR,5R,6aR-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid) involves a multi-step process that requires precise control over reaction conditions to achieve high enantiomeric purity. The use of advanced chiral resolution techniques and asymmetric catalysis has been crucial in obtaining the desired stereochemical configuration. These synthetic methodologies not only highlight the advancements in organic chemistry but also underscore the importance of stereochemistry in determining the biological efficacy of pharmaceutical candidates.

Recent research has demonstrated that derivatives of furo[3,2-b]pyrrole can exhibit significant therapeutic effects in various disease models. For instance, studies have shown that certain analogs of rac-(3aR,5R,6aR-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid) possess anti-inflammatory and analgesic properties. These findings are particularly relevant given the increasing prevalence of chronic inflammatory disorders and the need for novel therapeutic agents that can provide effective relief without adverse side effects.

The carboxylic acid moiety in rac-(3aR,5R,6aR-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid) also offers opportunities for bioconjugation strategies. By linking this compound to other bioactive molecules or imaging agents via peptide or polymer linkers, researchers can develop targeted therapies or diagnostic tools. Such bioconjugates have shown promise in preclinical models for cancer therapy and disease imaging, where precise targeting is essential for maximizing therapeutic efficacy while minimizing systemic toxicity.

The pharmacokinetic profile of rac-(3aR,5R,6aR-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid) is another critical aspect that has been extensively studied. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for optimizing its clinical application. Preliminary data suggest that this compound exhibits moderate solubility and bioavailability，making it a promising candidate for oral administration. However，further studies are needed to fully characterize its metabolic pathways and identify any potential drug-drug interactions.

In conclusion，rac-(3aR，5Ｒ，6аＲ б>-hexahydro－２Ｈ－furo[３，２－ｂ]pyrrole－５－carboxylic acid б>) (CAS No. 2580092－19－7) represents a fascinating compound with significant potential in pharmaceutical research。 Its unique structural features、biological activities，and synthetic accessibility make it an attractive scaffold for developing novel therapeutics。 As ongoing research continues to uncover new applications for this molecule，it is likely that we will see further advancements in its use across various medical fields。